2,​6-​Dimethyl-​4-​heptanone(Diisobutyl Ketone)

• CAS No.: 108-83-8
• Product Name: 2,​6-​Dimethyl-​4-​heptanone(Diisobutyl Ketone)
• Molecular Formula: C9H18O; (CH3CH(CH3)CH2)2CO; C9H18O
• Molecular Weight: 142.24 g/mol
• IUPAC Name: 2,6-dimethylheptan-4-one
• Standard InChI: InChI=1S/C9H18O/c1-7(2)5-9(10)6-8(3)4/h7-8H,5-6H2,1-4H3
• Standard InChIKey: PTTPXKJBFFKCEK-UHFFFAOYSA-N
• SMILES: CC(C)CC(=O)CC(C)C
• Canonical SMILES: CC(C)CC(=O)CC(C)C
• Boiling Point: 331 °F at 760 mm Hg (NTP, 1992); 169.4 °C; 155°C; 168 °C; 334°F
• Colorform: WATER CLEAR LIQUID; Colorless oil; Colorless liquid
• Density: 0.806 at 68 °F (USCG, 1999); 0.8062 at 20 °C/4 °C; Relative density (water = 1): 0.805; 0.808; 0.81
• Flash Point: 140 °F (NTP, 1992); 120 °F (49 °C) (Closed cup); 49 °C c.c.; 140°F; 120°F
• Melting Point: -51.5 °F (NTP, 1992); -41.5 °C; -41.5°C; -42 °C; -51.5°F; -43°F
• Physical Description: Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air.; Liquid; Solid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless, oily liquid with a fruity and sweet or menthol-like odour; Colorless liquid with a mild, sweet odor.
• Description: Diisobutyl ketone appears as a clear colorless liquid. Flash point 140°F. Less dense than water and insoluble in water. Vapors heavier than air.; 2, 6-Dimethyl-4-heptanone, also known as isobutyl N-propyl ketone or dibk, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 2, 6-Dimethyl-4-heptanone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. 2, 6-Dimethyl-4-heptanone has been primarily detected in urine. Within the cell, 2, 6-dimethyl-4-heptanone is primarily located in the membrane (predicted from logP). 2, 6-Dimethyl-4-heptanone has a banana, fruity, and green taste. 2, 6-Dimethyl-4-heptanone is a potentially toxic compound.
• Solubility: Slightly soluble (NTP, 1992); 0.02 M; 2.64 mg/mL at 24 °C; Miscible with ethanol, ether; soluble in carbon tetrachloride; SOL IN CHLOROFORM; Miscible with benzene; Miscibile with most organic liquids; 0.05 wt% in water at 20 °C; In water, 2.64X10+3 mg/L at 24 °C; Solubility in water: none; insoluble in water; soluble in alcohol and oils; 0.05%
• Synonyms: DIBK; Diisobutyl Ketone; Isobutyl Ketone; Isovalerone; NSC 15136; NSC 406913; s-Diisopropylacetone
• Vapor Density: 4.9 (air= 1); Relative vapor density (air = 1): 4.9
• Vapor Pressure: 2.4 mm Hg (NTP, 1992); 1.65 mmHg; 1.65 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.23; 2 mmHg
• PubChem Compound: 7958
• Last Modified: Nov 11 2021